Cas no 2171687-40-2 (2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid
• CAS No: 2171687-40-2
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5900606
• PubChem ID: 165548253
• Update Time: 2025-06-08

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid
• 2171687-40-2
• EN300-1511472
• 2-cyclopropyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}acetic acid

• Inchi： 1S/C27H23FN2O5/c28-23-13-16(11-12-21(23)25(31)30-24(26(32)33)15-9-10-15)29-27(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-8,11-13,15,22,24H,9-10,14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： AWGYINMDELXOAI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC(C(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid

Recent Advances in the Study of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS: 2171687-40-2)

The compound 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS: 2171687-40-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A recent study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid. The method involves a multi-step process starting from commercially available 2-fluorophenylamine, with the Fmoc group introduced under mild conditions to preserve the integrity of the cyclopropyl moiety. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific protein-protein interactions (PPIs) involved in inflammatory pathways. Research conducted at the University of Cambridge (2024) highlighted its potential as a lead compound for developing anti-inflammatory agents. The study utilized surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR) spectroscopy to elucidate the binding mechanisms, revealing that the cyclopropyl and fluorophenyl groups play crucial roles in stabilizing the interaction with target proteins.

Furthermore, the compound's utility as a building block in peptide synthesis has been explored. A recent report in Organic Letters (2024) described its incorporation into peptide chains to enhance stability and bioavailability. The Fmoc-protected amino group allows for straightforward deprotection and subsequent coupling, making it a versatile intermediate for constructing peptide-based therapeutics. This application is particularly relevant in the development of targeted drug delivery systems, where the compound's structural features can be leveraged to improve pharmacokinetic properties.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are employing advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and in vivo models to assess its metabolic stability and safety. Early results suggest that while the compound is well-tolerated in animal models, further optimization may be required to minimize potential off-target effects.

In conclusion, 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS: 2171687-40-2) represents a promising candidate for therapeutic development, with applications ranging from anti-inflammatory agents to peptide-based drugs. Continued research into its synthesis, biological activity, and pharmacological properties will be essential to fully realize its potential in the pharmaceutical industry.